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Abstract

Allyl(chloromethyl)dimethylsilane is a versatile organosilane reagent of significant interest in
organic synthesis and materials science. Its bifunctional nature, possessing both a reactive
chloromethyl group and an allyl moiety, allows for a diverse range of chemical transformations.
This technical guide provides a comprehensive overview of the synthesis and detailed
characterization of Allyl(chloromethyl)dimethylsilane, tailored for professionals in research
and drug development. This document outlines common synthetic routes and presents a
compilation of spectroscopic and physical data crucial for its identification and application.

Introduction

Allyl(chloromethyl)dimethylsilane, with the chemical formula CeH13CISI, serves as a
valuable building block in organic chemistry.[1][2] The presence of the chloromethyl group
allows for nucleophilic substitution reactions, while the allyl group can participate in various
addition and rearrangement reactions.[3] This dual reactivity makes it a key intermediate in the
synthesis of more complex organosilanes and organic molecules. Understanding its synthesis
and having access to its comprehensive characterization data is paramount for its effective
utilization in research and development.
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Synthesis of Allyl(chloromethyl)dimethylsilane

Several methods have been reported for the synthesis of Allyl(chloromethyl)dimethylsilane.
The primary approaches involve either the direct chlorination of an appropriate silane precursor
or a methylation reaction.

Chlorination of Allyltrimethyisilane

A common laboratory-scale synthesis involves the free-radical chlorination of
allyltrimethylsilane. This method utilizes a radical initiator, such as benzoyl peroxide or
azobisisobutyronitrile (AIBN), to facilitate the reaction with a chlorinating agent like sulfuryl
chloride (SO2Cl2).

Experimental Protocol:

o Materials: Allyltrimethylsilane, sulfuryl chloride, benzoyl peroxide, and a suitable solvent
(e.g., carbon tetrachloride, though safer alternatives are recommended).

e Procedure: To a solution of allyltrimethylsilane in a dry, inert solvent, sulfuryl chloride is
added dropwise at a controlled temperature, typically with cooling. A catalytic amount of
benzoyl peroxide is added in portions to initiate and sustain the reaction. The reaction
mixture is then refluxed for several hours. Progress is monitored by techniques such as gas
chromatography (GC). Upon completion, the reaction mixture is carefully distilled to isolate
the desired product, Allyl(chloromethyl)dimethylsilane.

Reaction of (Chloromethyl)dimethylchlorosilane with an
Allyl Grignard Reagent

An alternative approach involves the reaction of (chloromethyl)dimethylchlorosilane with a
suitable allylating agent, such as allylmagnesium bromide. This nucleophilic substitution
reaction at the silicon center provides a direct route to the target molecule.

Experimental Protocol:

e Materials: (Chloromethyl)dimethylchlorosilane, magnesium turnings, allyl bromide, and an
anhydrous ether solvent (e.qg., diethyl ether or tetrahydrofuran).
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e Procedure: A Grignard reagent is first prepared by reacting allyl bromide with magnesium

turnings in anhydrous ether. To this freshly prepared allylmagnesium bromide solution,

(chloromethyl)dimethylchlorosilane is added slowly at a low temperature. The reaction is

then allowed to warm to room temperature and stirred until completion. The reaction is

quenched with a saturated aqueous solution of ammonium chloride. The organic layer is

separated, dried over an anhydrous salt (e.g., MgSOa), and the solvent is removed under

reduced pressure. The crude product is then purified by fractional distillation.[4]

Characterization Data

Thorough characterization is essential to confirm the identity and purity of the synthesized

Allyl(chloromethyl)dimethylsilane. The following tables summarize the key physical and

spectroscopic data.

Physical Properties

Property Value Reference
Molecular Formula CeH13CISi [11[2]
Molecular Weight 148.71 g/mol [1][5]
Boiling Point 140 °C [5]

63-66 °C @ 50 mm Hg [6]

Density 0.907 g/mL at 25 °C [6]
Refractive Index (n2°/D) 1.449 [6][7]

Spectroscopic Data

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Shift

Nucleus Multiplicity Assignment Reference
(3) ppm

H NMR ~0.2 s Si-(CHs)2 [8]

~1.7 d Si-CH2-CH [8]

~2.8 s Si-CH2-Cl [8]

~4.9 m CH=CH: [8]

~5.8 m CH=CH: (8]

13C NMR -3.5 Si-(CHs)2 [1]

24.5 Si-CH2-CH [1]

28.5 Si-CH2-Cl [1]

114.5 CH=CH: [1]

134.0 CH=CH: [1]

3.2.2. Mass Spectrometry (MS)

The mass spectrum of Allyl(chloromethyl)dimethylsilane shows a characteristic

fragmentation pattern.

m/z Relative Intensity Assignment Reference

148 Low [M]* (Molecular lon) [1]

133 Moderate [M - CHs]* [1]

107 High [M - CsHs]* [1]

93 High [M - CH2CI]* [1]

79 High [Si(CH3)CI]* [1]

3.2.3. Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Assignment Reference
~3075 =C-H stretch (alkene) [1]
~2960 C-H stretch (alkane) [1]
~1630 C=C stretch (alkene) [1]
~1250 Si-CHs bend [1]
~840, 780 Si-C stretch [1]
~700 C-Cl stretch [1]

Visualizing the Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of
Allyl(chloromethyl)dimethylsilane.

Pure Allyl(chloromethyl)dimethylsilane

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Allyl(chloromethyl)dimethylsilane.

Reactivity and Applications

Allyl(chloromethyl)dimethylsilane undergoes a variety of chemical transformations. The
chloromethyl group is susceptible to nucleophilic attack, making it a useful precursor for
introducing the allyl(dimethyl)silylmethyl moiety. The allyl group can participate in
hydrosilylation, epoxidation, and other addition reactions.[9] In the presence of Lewis acids, it
can undergo intramolecular rearrangement reactions.
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Caption: Key reaction pathways of Allyl(chloromethyl)dimethylsilane.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of
Allyl(chloromethyl)dimethylsilane. The experimental protocols for its preparation, along with
comprehensive spectroscopic and physical data, offer a valuable resource for researchers in
organic synthesis and drug development. The versatility of this reagent, stemming from its dual
reactivity, ensures its continued importance as a building block in the creation of novel
molecules and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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